4-methoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide

• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol
• IUPAC Name: 4-methoxy-N-[4-(oxolan-2-ylmethylsulfamoyl)phenyl]benzamide
• InChI: InChI=1S/C19H22N2O5S/c1-25-16-8-4-14(5-9-16)19(22)21-15-6-10-18(11-7-15)27(23,24)20-13-17-3-2-12-26-17/h4-11,17,20H,2-3,12-13H2,1H3,(H,21,22)
• InChI Key: WHUHNVHDVLDDCE-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NCC3CCCO3

Description

4-methoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a benzamide derivative that has been synthesized through a complex chemical process.

Mechanism of Action

The mechanism of action of 4-methoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide involves the inhibition of various enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response, and their inhibition can lead to a reduction in inflammation. The compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which are proteins involved in gene expression. Inhibition of HDACs can lead to changes in gene expression and potentially lead to anti-cancer effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-methoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide are complex and varied. It has been shown to reduce inflammation and pain in animal models of arthritis. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. In addition, it has been shown to have anti-viral effects against several viruses, including herpes simplex virus and influenza virus.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide in lab experiments is its versatility. It has been shown to have multiple potential applications in various fields, including anti-inflammatory, anti-cancer, and anti-viral research. However, one limitation is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are many future directions for research on 4-methoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide. One potential direction is further exploration of its anti-inflammatory properties and its potential use in treating inflammatory diseases such as rheumatoid arthritis. Another direction is the investigation of its anti-cancer properties and its potential use in treating various types of cancer. Additionally, research could focus on its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Further studies could also investigate the compound's potential as an anti-viral agent and its use in treating viral infections.

Synthesis Methods

The synthesis of 4-methoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide involves a multi-step process. The starting materials are 4-aminobenzenesulfonamide, 4-methoxybenzoyl chloride, and tetrahydrofuran. The reaction proceeds through various intermediates, and the final product is obtained after purification through column chromatography. This synthesis method has been optimized to yield high purity and high yield of the final product.

Scientific Research Applications

The compound 4-methoxy-N-(4-{[(tetrahydro-2-furanylmethyl)amino]sulfonyl}phenyl)benzamide has been extensively studied for its potential applications in various fields. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. It has also been studied for its potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.